methyl [4-({2-[(4-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-1H-1,5-benzodiazepin-2-yl]acetate

• IUPAC Name: methyl 2-[4-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1H-1,5-benzodiazepin-2-yl]acetate
• InChI: InChI=1S/C21H21N3O4S/c1-27-16-9-7-14(8-10-16)23-19(25)13-29-20-11-15(12-21(26)28-2)22-17-5-3-4-6-18(17)24-20/h3-11,22H,12-13H2,1-2H3,(H,23,25)
• InChI Key: QIJAQYWJZZAPKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3NC(=C2)CC(=O)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

The compound is a derivative of benzodiazepine, which is a class of psychoactive drugs. The benzodiazepine ring is fused with a five-membered thiazole ring. Attached to this structure is a methoxyphenyl group through an amino linkage.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. It contains a benzodiazepine ring, a thiazole ring, and a methoxyphenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific groups present in the molecule. For example, the presence of the benzodiazepine ring might confer certain psychoactive properties.

Scientific Research Applications

Synthesis and Cyclization

One line of research involves the synthesis and cyclization of compounds related to the mentioned chemical structure. Rutkauskas et al. (2008) described the reaction of methyl- and methoxyaminobenzenethiols with acrylic acid, leading to the formation of benzothiazepin-4(5H)-ones among other compounds. This study illustrates the cyclization process to form benzothiazepine derivatives, which are crucial for developing new molecules with potential biological activity (Rutkauskas, Kantminienė, & Beresnevieius, 2008).

Antimicrobial Activity

Another significant area of research is the exploration of the antimicrobial activity of benzothiazepine derivatives. Sharma et al. (1997) synthesized (±)cis-2-(4-Methoxyphenyl)-3-hydroxy/methoxy-2,3-dihydro-1,5-benzothiazepin-4[5H/5-chloroacetyl/5-(4'-methylpiperazino-1')acetyl]-ones by condensation of 2-aminobenzene thiols with methyl(±)trans-3-(4-methoxyphenyl)glycidate. These compounds were screened for their antimicrobial activity, indicating their potential as analogues of anticancer drugs and for other therapeutic applications (Sharma, Singh, Yadav, & Prakash, 1997).

Drug Design and Synthesis

Research also extends into drug design, where Singh et al. (2000) and others have synthesized various 1,5-benzothiazepine derivatives and nucleosides as part of advancing the field of drug design. These studies involve the condensation of substituted-2-aminobenzenethiols with methyl (±)trans-3-(4-methoxyphenyl)glycidate, showcasing the chemical versatility and potential pharmaceutical applications of such compounds (Singh, Sharma, Kumar, & Prakash, 2000).

Corrosion Inhibition

Additionally, benzothiazepine derivatives have been studied for their corrosion inhibition properties. Sasikala, Parameswari, and Chitra (2016) investigated the corrosion inhibition effect of benzothiazepine derivatives on mild steel in an acid medium. This research highlights the potential of such compounds in industrial applications, particularly in protecting metals from corrosion (Sasikala, Parameswari, & Chitra, 2016).

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures. Direct contact with the skin or eyes should be avoided.

Future Directions

The future research directions would likely depend on the desired applications of this compound. Given the presence of a benzodiazepine ring, potential research directions could include the development of new psychoactive drugs.